Cas no 1806992-20-0 (3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1806992-20-0
• MF: C₇H₄BrF₂N₃O₂S
• MW: 312.091365814209
• CID: 4859651
• Update Time: 2025-10-31

3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C7H4BrF2N3O2S/c8-5-3(1-11)4(6(9)10)2-13-7(5)16(12,14)15/h2,6H,(H2,12,14,15)
• InChI Key： UZVDHYNDSTWAEG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=CN=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide

3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1806992-20-0): An Overview of a Versatile Compound in Pharmaceutical Research

3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1806992-20-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse applications in medicinal chemistry, including their use as intermediates in the synthesis of various drugs and as potential therapeutic agents.

The molecular structure of 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide is characterized by a pyridine ring substituted with a bromo group, a cyano group, and a difluoromethyl group, along with a sulfonamide functional group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The bromo and cyano substituents are believed to play a crucial role in modulating the biological activity, while the difluoromethyl group enhances the metabolic stability and bioavailability of the molecule.

In addition to its anti-inflammatory effects, 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide has also been studied for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and coronaviruses. The mechanism of action is thought to involve interference with viral protein synthesis or inhibition of viral entry into host cells.

The sulfonamide functional group in 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide is particularly noteworthy due to its historical significance in medicinal chemistry. Sulfonamides have been used for decades as antibacterial agents, and their inclusion in this compound may confer additional therapeutic benefits. However, it is important to note that the specific role of the sulfonamide group in this context is still under investigation.

The synthetic route for preparing 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide involves several steps, including the formation of the pyridine ring, introduction of the bromo and cyano substituents, and attachment of the difluoromethyl and sulfonamide groups. Recent advancements in synthetic chemistry have made it possible to produce this compound with high yield and purity, facilitating its use in both research and development settings.

In terms of safety and toxicity, preliminary studies suggest that 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These studies will focus on assessing potential side effects, drug interactions, and long-term effects.

The future prospects for 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to explore its potential applications in treating various diseases. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

In conclusion, 3-Bromo-4-cyano-5-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1806992-20-0) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.